Cas no 2172311-11-2 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-4-methylpentanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-4-methylpentanoic acid
• CAS No: 2172311-11-2
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6273993
• PubChem ID: 165811229
• Update Time: 2025-06-23

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-4-methylpentanoic acid
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]methyl}-4-methylpentanoic acid
• 2172311-11-2
• EN300-1506810

• Inchi： 1S/C27H34N2O5/c1-5-27(4,25(32)28-15-18(24(30)31)14-17(2)3)29-26(33)34-16-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,17-18,23H,5,14-16H2,1-4H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： CBZGKYYDCNHYKO-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C(NCC(C(=O)O)CC(C)C)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-4-methylpentanoic acid

Introduction to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-4-methylpentanoic acid (CAS No. 2172311-11-2)

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-4-methylpentanoic acid, identified by its CAS number 2172311-11-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. Its unique structural features, including a fluorene moiety and an amino acid derivative, contribute to its potential utility in the design of novel therapeutic agents.

The molecular structure of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-4-methylpentanoic acid consists of a backbone that incorporates both aromatic and aliphatic components. The presence of the fluorene group, a well-known luminescent and pharmacophoric moiety, suggests potential applications in bioimaging and drug delivery systems. Additionally, the methoxycarbonyl and amino functional groups enhance its reactivity, allowing for further chemical modifications that could tailor its biological properties.

In recent years, there has been growing interest in the development of molecules that can modulate protein-protein interactions and enzyme activity. The structural motif of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-4-methylpentanoic acid aligns well with this trend, as it contains features that are commonly found in inhibitors targeting various disease-related pathways. For instance, the fluorene moiety can serve as a scaffold for designing small-molecule inhibitors, while the amino group provides a site for hydrogen bonding interactions with biological targets.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that molecules with similar structural features have shown efficacy in preclinical studies against conditions such as cancer, inflammation, and neurodegenerative diseases. The fluorene group, in particular, has been extensively studied for its ability to enhance drug bioavailability and target specificity. By incorporating this moiety into 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-4-methylpentanoic acid, researchers aim to develop compounds that can selectively interact with disease-causing proteins.

The synthesis of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-4-methylpentanoic acid presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as solid-phase peptide synthesis and transition-metal-catalyzed reactions have been instrumental in constructing the intricate molecular framework of this compound. These advancements not only facilitate its production but also open up possibilities for further derivatization and optimization.

Evaluation of the pharmacokinetic properties of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-4-methylpentanoic acid is crucial for determining its suitability as a drug candidate. Studies have begun to explore its solubility, stability, and metabolic pathways, which are essential factors in drug development. Preliminary data suggest that modifications to the molecule can significantly influence these properties, making it possible to fine-tune its pharmacokinetic profile for optimal therapeutic efficacy.

The potential applications of CAS No. 2172311-11-2 extend beyond traditional pharmaceuticals. Researchers are exploring its use in diagnostic imaging due to the luminescent properties of the fluorene group. This could lead to novel imaging agents that offer higher sensitivity and specificity compared to existing alternatives. Furthermore, the compound’s ability to interact with biological targets makes it a valuable tool for studying disease mechanisms at the molecular level.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-4-methylpentanoic acid (CAS No. 2172311-11-2) represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities position it as a key candidate for further research and development. As scientific understanding continues to evolve, this compound holds great potential for contributing to innovative therapeutic strategies across multiple therapeutic areas.